Cas no 1485228-61-2 (3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine)

• Product Name: 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine
• CAS No: 1485228-61-2
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6333149
• PubChem ID: 64436108
• Update Time: 2025-07-02

3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine
• EN300-1934609
• 1485228-61-2
• 3-{1-[4-(trifluoromethyl)phenyl]ethyl}pyrrolidine
• AKOS013759539

• Inchi： 1S/C13H16F3N/c1-9(11-6-7-17-8-11)10-2-4-12(5-3-10)13(14,15)16/h2-5,9,11,17H,6-8H2,1H3
• InChI Key： WCNWEICNCCDOLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1CNCC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine

Professional Introduction to Compound with CAS No. 1485228-61-2 and Product Name: 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine

The compound with the CAS number 1485228-61-2 and the product name 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidine core, which is a heterocyclic amine, linked to a 4-(trifluoromethyl)phenylethyl side chain. This specific arrangement of functional groups not only contributes to its distinct chemical behavior but also opens up diverse possibilities for its utility in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the trifluoromethyl group in the phenyl ring is particularly noteworthy, as it is known to modulate the electronic properties of the molecule, thereby influencing its interactions with biological receptors. This feature has made such compounds valuable candidates for further investigation in the design of next-generation therapeutics.

One of the most compelling aspects of 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrrolidine moiety is a common structural motif found in many bioactive molecules, including drugs that target neurological disorders, cardiovascular diseases, and inflammatory conditions. By serving as a versatile building block, this compound can facilitate the rapid construction of novel scaffolds with tailored pharmacological properties.

Recent studies have highlighted the importance of optimizing molecular structures to improve pharmacokinetic profiles. The incorporation of fluorine atoms, such as those in the trifluoromethyl group, has been shown to enhance metabolic stability and binding interactions with biological targets. This has led to increased interest in fluorinated derivatives as potential drug candidates. The compound in question, with its carefully designed architecture, aligns well with these trends and offers a promising platform for further exploration.

The synthesis of 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrrolidine ring and the introduction of the 4-(trifluoromethyl)phenylethyl side chain. These processes often require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, making it feasible to produce this compound on a scalable basis.

From a medicinal chemistry perspective, one of the most intriguing features of this compound is its potential as a ligand for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction within cells. Many therapeutic agents target GPCRs to modulate various physiological processes. The unique combination of functional groups in 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine suggests that it may interact with specific GPCR subtypes, offering opportunities for developing novel treatments for conditions such as pain management, neurodegenerative diseases, and metabolic disorders.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine, particularly its ability to mimic natural substrates or modulate enzyme conformational changes, make it a compelling candidate for further investigation.

The use of computational methods has become increasingly important in evaluating the potential biological activity of novel compounds like 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine. Techniques such as molecular docking simulations allow researchers to predict how a molecule might interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying promising leads and refining structural designs for optimal activity. The integration of computational chemistry with traditional wet-lab approaches has accelerated the pace at which new drug candidates are discovered.

In conclusion, 3-{1-4-(trifluoromethyl)phenylethyl}pyrrolidine (CAS No. 1485228-61-2) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features offer diverse opportunities for therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play an important role in shaping future advances in medicine.